Cas no 2168680-51-9 (2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide)

• Product Name: 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide
• CAS No: 2168680-51-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6190522
• PubChem ID: 165518401
• Update Time: 2025-06-22

2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide
• EN300-1275998
• 2168680-51-9

• Inchi： 1S/C10H15N3O/c1-10(2,3)9(14)13(11)8-6-4-5-7-12-8/h4-7H,11H2,1-3H3
• InChI Key： KYHYRSUSEWICIG-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N(C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.2Ų

Additional information on 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide

Introduction to 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide (CAS No. 2168680-51-9)

2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 2168680-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the hydrazide class, characterized by the presence of a hydrazine moiety (-NH-NH₂) attached to an aliphatic or aromatic backbone. The structural motif of 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide incorporates a pyridine ring, which is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.

The compound’s molecular structure consists of a pyridin-2-yl substituent linked to a propanehydrazide moiety, with two methyl groups at the 2-position of the propanal backbone. This specific arrangement imparts unique electronic and steric properties, making it a versatile intermediate in the synthesis of more complex molecules. The pyridine ring not only enhances the compound’s solubility in polar organic solvents but also provides a platform for further functionalization, enabling the development of novel derivatives with tailored biological activities.

In recent years, there has been growing interest in hydrazide-based compounds due to their broad spectrum of biological activities. Hydrazides are known to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in drug synthesis. Additionally, hydrazides have been explored for their potential as protease inhibitors, kinase inhibitors, and antiviral agents. The presence of the pyridin-2-yl group in 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide further enhances its utility as a building block in medicinal chemistry, as pyridine derivatives are frequently found in approved drugs due to their favorable pharmacokinetic properties.

One of the most compelling aspects of 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide is its potential application in the development of small-molecule inhibitors targeting enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent studies have highlighted the role of hydrazide derivatives in modulating the activity of poly(ADP-ribose) polymerases (PARPs), which are enzymes involved in DNA repair and stress responses. The pyridine moiety can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with target proteins, thereby enhancing binding affinity and selectivity.

The synthesis of 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the condensation of 1-bromo-1-methylethyl acrylate with methylhydrazine to form an intermediate hydrazide derivative, followed by functionalization at the pyridine ring via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

From a computational chemistry perspective, the molecular properties of 2,2-dimethyl-N-(pyridin-2-yl)propanehydrazide have been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches have provided insights into its conformational preferences, solvation behavior, and interaction with biological targets. For example, DFT calculations have revealed that the pyridine ring adopts an aromatic conformation stabilized by delocalized π-electrons, which is crucial for its binding affinity to protein receptors.

In clinical research settings, 2 , 2 -dimethyl-N-(pyridin - 2 - yl ) propanehydrazide has been investigated as a potential lead compound for drug discovery programs targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating inflammatory pathways and oxidative stress mechanisms. The hydrazide group is particularly interesting because it can engage in coordination interactions with metal ions such as copper and zinc , which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

The role of pyridin - 2 - yl substituents in enhancing bioactivity has also been explored in other therapeutic areas , including antiviral and antibacterial applications . For instance , recent patents describe novel pyridine-based hydrazides that exhibit inhibitory activity against viral proteases , making them promising candidates for treating infectious diseases caused by RNA viruses . These findings underscore the importance of pyridin - 2 - yl as a key pharmacophore in medicinal chemistry.

In conclusion, 2168680 - 51 - 9 is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups , including the hydrazide moiety and pyridin - 3 ring , makes it a valuable intermediate for synthesizing biologically active molecules . Ongoing studies continue to uncover new applications for this compound , particularly in drug discovery efforts aimed at developing treatments for chronic diseases . As synthetic methodologies continue to evolve , it is likely that will see increased use in both academic and industrial research settings .